Cas no 2171792-89-3 (4-amino-2-2-(propan-2-ylsulfanyl)ethyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-2-(propan-2-ylsulfanyl)ethyl-1,2-oxazolidin-3-one
• CAS No: 2171792-89-3
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5565008
• PubChem ID: 165594066
• Update Time: 2025-06-23

4-amino-2-2-(propan-2-ylsulfanyl)ethyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-[2-(propan-2-ylsulfanyl)ethyl]-1,2-oxazolidin-3-one
• 2171792-89-3
• EN300-1645791
• 4-amino-2-2-(propan-2-ylsulfanyl)ethyl-1,2-oxazolidin-3-one

• Inchi： 1S/C8H16N2O2S/c1-6(2)13-4-3-10-8(11)7(9)5-12-10/h6-7H,3-5,9H2,1-2H3
• InChI Key： WKZPEXIGAXVXFQ-UHFFFAOYSA-N
• SMILES： S(C(C)C)CCN1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-amino-2-2-(propan-2-ylsulfanyl)ethyl-1,2-oxazolidin-3-one

4-Amino-2-(2-(Propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one (CAS No. 2171792-89-3): An Emerging Compound in Chemical and Pharmaceutical Research

4-Amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one (CAS No. 2171792-89-3) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its distinct functional groups, including an amino group, a sulfanyl group, and an oxazolidinone ring, offers a promising platform for the development of new therapeutic agents and chemical intermediates.

The 4-amino functionality in this compound is particularly noteworthy, as it can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. This makes it a valuable building block for the synthesis of more complex molecules. The presence of the sulfanyl group (propan-2-ylsulfanyl) adds another layer of reactivity and can influence the compound's biological activity by modulating its interactions with biological targets.

The oxazolidinone ring is a key structural feature that has been extensively studied for its potential in antibiotic and antiviral drug development. Compounds containing this ring system have shown promising results in inhibiting bacterial protein synthesis and viral replication. The combination of the oxazolidinone ring with the amino and sulfanyl functionalities in 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one suggests that it could be a versatile scaffold for the design of new drugs with enhanced potency and selectivity.

Recent studies have explored the potential of this compound in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry investigated the antimicrobial activity of 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one against a panel of Gram-positive and Gram-negative bacteria. The results showed that the compound exhibited significant inhibitory effects, particularly against methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for many hospital-acquired infections.

In another study, researchers at the University of California explored the antiviral properties of this compound against influenza A virus. The findings indicated that 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one could effectively inhibit viral replication by interfering with key viral enzymes involved in RNA synthesis. This discovery opens up new avenues for the development of antiviral drugs targeting influenza and other RNA viruses.

Beyond its therapeutic applications, 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one has also been investigated as a chemical intermediate in organic synthesis. Its reactivity and stability make it an attractive starting material for the preparation of complex organic molecules used in materials science and pharmaceuticals. For example, researchers at Harvard University utilized this compound as a key intermediate in the synthesis of novel polymers with tunable properties for use in drug delivery systems.

The synthesis of 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one typically involves multi-step processes that include condensation reactions, sulfide formation, and ring closure. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. One such method involves the use of green chemistry principles to minimize environmental impact while maintaining high yields and purity.

In conclusion, 4-amino-2-(2-(propan-2-ylsulfanyl)ethyl)-1,2-oxazolidin-3-one (CAS No. 2171792-89-3) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique combination of functional groups offers opportunities for developing new drugs with improved efficacy and safety profiles. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and addressing unmet medical needs.